Cas no 1803673-95-1 (2-Amino-3-(difluoromethyl)-5-iodo-6-methoxypyridine)

• Product Name: 2-Amino-3-(difluoromethyl)-5-iodo-6-methoxypyridine
• CAS No: 1803673-95-1
• MF: C₇H₇F₂IN₂O
• MW: 300.044560670853
• CID: 4855561
• Update Time: 2025-07-15

2-Amino-3-(difluoromethyl)-5-iodo-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(difluoromethyl)-5-iodo-6-methoxypyridine

• Inchi： 1S/C7H7F2IN2O/c1-13-7-4(10)2-3(5(8)9)6(11)12-7/h2,5H,1H3,(H2,11,12)
• InChI Key： BVIPKOACXYOYDP-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(C(F)F)=C1)N)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2.1
• Topological Polar Surface Area: 48.1

Additional information on 2-Amino-3-(difluoromethyl)-5-iodo-6-methoxypyridine

Professional Introduction to 2-Amino-3-(difluoromethyl)-5-iodo-6-methoxypyridine (CAS No. 1803673-95-1)

2-Amino-3-(difluoromethyl)-5-iodo-6-methoxypyridine, with the CAS number 1803673-95-1, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic molecule features a pyridine core substituted with various functional groups, making it a versatile intermediate for the synthesis of biologically active molecules. The presence of an amino group, a difluoromethyl group, an iodo substituent, and a methoxy group imparts unique electronic and steric properties that make this compound particularly valuable in drug discovery and development.

The compound's structure is highly conducive to further chemical modifications, enabling the exploration of diverse pharmacophores. In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Specifically, the combination of the amino and methoxy groups enhances nucleophilic substitution reactions, while the iodo and difluoromethyl groups provide handles for cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing complex molecular architectures essential for developing novel therapeutic agents.

One of the most compelling applications of 2-Amino-3-(difluoromethyl)-5-iodo-6-methoxypyridine is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. The pyridine scaffold is frequently found in kinase inhibitors due to its ability to interact favorably with the enzyme's active site. The specific substitution pattern in this compound allows for fine-tuning of binding interactions, which is essential for achieving high selectivity and potency.

Recent studies have highlighted the importance of difluoromethyl groups in drug design. These groups can enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. The incorporation of a difluoromethyl group at the 3-position of the pyridine ring in 2-Amino-3-(difluoromethyl)-5-iodo-6-methoxypyridine leverages these advantages, making it an attractive building block for next-generation kinase inhibitors. For instance, researchers have demonstrated that derivatives of this compound exhibit promising activity against tyrosine kinases, which are key targets in oncology.

The iodo substituent at the 5-position provides another avenue for structural diversification. Iodine is a versatile leaving group that can be displaced through various transition-metal-catalyzed reactions, allowing for the introduction of diverse functional groups at this position. This flexibility has been exploited in the development of libraries of compounds for high-throughput screening (HTS). By systematically modifying the iodo group with different reagents, chemists can rapidly generate novel analogs with tailored biological profiles.

The methoxy group at the 6-position further contributes to the compound's utility as a synthetic intermediate. Methoxy groups are commonly found in biologically active molecules and can participate in hydrogen bonding interactions, influencing both binding affinity and solubility. In addition, methoxylation reactions are well-established in organic synthesis, making it relatively straightforward to introduce or modify this functional group.

In conclusion, 2-Amino-3-(difluoromethyl)-5-iodo-6-methoxypyridine (CAS No. 1803673-95-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features enable diverse chemical modifications, making it a valuable intermediate for developing kinase inhibitors and other therapeutic agents. The growing body of research on pyridine derivatives underscores their importance in modern drug discovery, and compounds like this one continue to play a crucial role in advancing our understanding of disease mechanisms and developing novel treatments.